N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)acetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]acetamide
• InChI: InChI=1S/C24H24N4O4S/c1-15-20(16(2)28(27-15)19-10-11-33(30,31)14-19)13-23(29)25-18-7-5-6-17(12-18)24-26-21-8-3-4-9-22(21)32-24/h3-9,12,19H,10-11,13-14H2,1-2H3,(H,25,29)
• InChI Key: ZBGQTOVXGCOXRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCS(=O)(=O)C2)C)CC(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5O4
• Molecular Formula: C24H24N4O4S
• Molecular Weight: 464.5 g/mol

Description

N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C24H24N4O4S and its molecular weight is 464.54. The purity is usually 95%.
BenchChem offers high-quality N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Research has shown that compounds structurally related to N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)acetamide exhibit promising anticonvulsant properties. Alkanamide derivatives bearing heterocyclic rings have been synthesized and evaluated for their efficacy in maximal electroshock tests, demonstrating the potential of these compounds in treating convulsive disorders (Tarikogullari et al., 2010).

Antimicrobial and Anti-inflammatory Agents

Novel derivatives have been prepared and assessed for their antibacterial, antifungal, and anti-inflammatory activities, showing that these compounds could serve as a foundation for developing new therapeutic agents targeting various microbial infections and inflammatory conditions (Kendre et al., 2015).

Antitumor Activity

The antitumor efficacy of compounds similar to N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)acetamide has been explored, with some derivatives displaying considerable activity against cancer cell lines. This underscores the potential of these compounds in cancer therapy (Yurttaş et al., 2015).

Coordination Chemistry

Pyrazole-acetamide derivatives have been utilized in the synthesis of novel Co(II) and Cu(II) coordination complexes, which were characterized for their solid-state structures and evaluated for antioxidant activities. These studies provide insights into the role of hydrogen bonding in self-assembly processes and the antioxidant potential of these complexes (Chkirate et al., 2019).